3-[5-(benzylthio)-1,3,4-oxadiazol-2-yl]pyridine

• IUPAC Name: 2-benzylsulfanyl-5-pyridin-3-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C14H11N3OS/c1-2-5-11(6-3-1)10-19-14-17-16-13(18-14)12-7-4-8-15-9-12/h1-9H,10H2
• InChI Key: JRPLIJNANQAYSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NN=C(O2)C3=CN=CC=C3
• Molecular Formula: C14H11N3OS
• Molecular Weight: 269.32 g/mol

Description

Synthesis Analysis

The synthesis of 1,3,4-oxadiazole derivatives, including compounds similar to "3-[5-(benzylthio)-1,3,4-oxadiazol-2-yl]pyridine," often involves the cyclization of hydrazides and carbon disulfide or carboxylic acids with hydrazide under specific conditions. While direct synthesis information for this exact compound was not found, related compounds have been synthesized through methodologies involving condensation reactions, demonstrating the versatility and reactivity of the oxadiazole ring system (Ge et al., 2014).

Molecular Structure Analysis

Molecular structure analysis of oxadiazole derivatives, including those similar to the compound , often employs techniques such as NMR, IR spectroscopy, and X-ray crystallography. These studies reveal the planarity of the oxadiazole ring and its conjugation with adjacent aromatic systems, contributing to the compound's electronic and optical properties. For instance, the crystal structure of a closely related compound, 2-(pyridin-4-yl)-5-(undecylthio)-1,3,4-oxadiazole, has been determined, highlighting the structural features typical of oxadiazole derivatives (Shen et al., 2018).